Luteolin 7-rutinoside

• IUPAC Name: 2-(3,4-dihydroxyphenyl)-5-hydroxy-7-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxymethyl]oxan-2-yl]oxychromen-4-one
• InChI: InChI=1S/C27H30O15/c1-9-20(32)22(34)24(36)26(39-9)38-8-18-21(33)23(35)25(37)27(42-18)40-11-5-14(30)19-15(31)7-16(41-17(19)6-11)10-2-3-12(28)13(29)4-10/h2-7,9,18,20-30,32-37H,8H2,1H3/t9-,18+,20-,21+,22+,23-,24+,25+,26+,27+/m0/s1
• InChI Key: MGYBYJXAXUBTQF-FOBVWLSUSA-N
• Canonical SMILES: CC1C(C(C(C(O1)OCC2C(C(C(C(O2)OC3=CC(=C4C(=C3)OC(=CC4=O)C5=CC(=C(C=C5)O)O)O)O)O)O)O)O)O
• Isomeric SMILES: C[C@H]1[C@@H]([C@H]([C@H]([C@@H](O1)OC[C@@H]2[C@H]([C@@H]([C@H]([C@@H](O2)OC3=CC(=C4C(=C3)OC(=CC4=O)C5=CC(=C(C=C5)O)O)O)O)O)O)O)O)O
• Molecular Formula: C27H30O15
• DSSTOX Substance ID: DTXSID201313731
• Molecular Weight: 594.5 g/mol
• CAS RN: 20633-84-5

Description

Luteolin-7-rutinoside is a flavonoid glycoside commonly found in various plants such as Mentha longifolia and Olea europaea . It is known for its biological activities, including antioxidant, anti-inflammatory, and anti-diabetic properties . This compound has been used traditionally as a flavoring agent and has shown potential in various therapeutic applications .

Scientific Research Applications

Luteolin-7-rutinoside has a wide range of scientific research applications:

Chemistry: It is used as a reference compound in analytical chemistry for the identification and quantification of flavonoids in plant extracts.

Biology: The compound has been studied for its role in cellular processes such as glucose uptake and insulin sensitization.

Medicine: Luteolin-7-rutinoside has shown potential in the treatment of diabetes, liver injury, and inflammatory diseases

Industry: It is used in the food industry as a natural flavoring agent and in the pharmaceutical industry for the development of therapeutic agents.

Mechanism of Action

Luteolin-7-rutinoside exerts its effects through various molecular mechanisms:

Anti-inflammatory Activity: It inhibits the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha and interleukin-6.

Antioxidant Activity: The compound scavenges free radicals and enhances the activity of antioxidant enzymes.

Antidiabetic Activity: It improves glucose homeostasis by enhancing insulin secretion and sensitization.

The molecular targets involved include signaling pathways such as PI3K/AKT/AMPK/NF-κB, which play crucial roles in inflammation and glucose metabolism .

Safety and Hazards

While specific safety and hazards data for Luteolin 7-rutinoside is not available in the search results, it’s important to handle it with care, avoid contact with eyes, skin, and clothing, avoid ingestion and inhalation, and avoid prolonged or repeated exposure.

Biochemical Analysis

Biochemical Properties

Scolimoside is known for its anti-inflammatory properties . It interacts with various biomolecules, including enzymes and proteins, to exert its effects . For instance, it has been found to inhibit the activation of pro-inflammatory proteins in lipopolysaccharide (LPS)-activated human umbilical vein endothelial cells (HUVECs) and mice .

Cellular Effects

Scolimoside has been shown to have significant effects on various types of cells and cellular processes . It influences cell function by impacting cell signaling pathways, gene expression, and cellular metabolism . For example, it inhibits LPS-induced barrier disruption, expression of cell adhesion molecules (CAMs), and adhesion/transendothelial migration of human neutrophils to human endothelial cells .

Molecular Mechanism

At the molecular level, Scolimoside exerts its effects through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression . It suppresses the production of tumor necrosis factor-α (TNF-α) or Interleukin (IL)-6 and the activation of nuclear factor-κB (NF-κB) or extracellular regulated kinases (ERK) 1/2 by LPS .

Temporal Effects in Laboratory Settings

The effects of Scolimoside change over time in laboratory settings

Dosage Effects in Animal Models

The effects of Scolimoside vary with different dosages in animal models . For instance, it has been found to have hepatoprotective effects in mice treated with LPS

Metabolic Pathways

It is known to interact with various enzymes and cofactors

Preparation Methods

Synthetic Routes and Reaction Conditions: Luteolin-7-rutinoside can be isolated from plant sources through various extraction methods. One common method involves the use of ethanol extraction followed by chromatographic separation . For instance, the dry whole of Pteris cretica L. var. nervosa medicinal materials can be extracted exhaustively with 70% ethanol under reflux conditions . The extract is then subjected to chromatographic techniques to isolate luteolin-7-rutinoside .

Industrial Production Methods: Industrial production of luteolin-7-rutinoside typically involves large-scale extraction from plant materials. The process includes solvent extraction, concentration, and purification using techniques such as high-performance liquid chromatography (HPLC) . The use of advanced chromatographic methods ensures the high purity and yield of the compound .

Chemical Reactions Analysis

Types of Reactions: Luteolin-7-rutinoside undergoes various chemical reactions, including oxidation, reduction, and substitution. These reactions are essential for modifying the compound’s structure and enhancing its biological activities .

Common Reagents and Conditions:

Oxidation: Common oxidizing agents such as hydrogen peroxide and potassium permanganate can be used to oxidize luteolin-7-rutinoside.

Reduction: Reducing agents like sodium borohydride are employed to reduce the compound.

Substitution: Substitution reactions often involve nucleophilic reagents under mild conditions.

Major Products: The major products formed from these reactions include various derivatives of luteolin-7-rutinoside with enhanced or modified biological activities .

Comparison with Similar Compounds

Luteolin-7-rutinoside is unique among flavonoid glycosides due to its specific structure and biological activities. Similar compounds include:

Luteolin-7-O-glucoside: Similar in structure but differs in the sugar moiety attached to the luteolin core.

Apigenin-7-rutinoside: Another flavonoid glycoside with similar anti-inflammatory properties but different molecular targets.

Chrysoeriol-7-rutinoside: Known for its anti-inflammatory and antioxidant activities, but with a different substitution pattern on the flavonoid ring.

These compounds share some biological activities with luteolin-7-rutinoside but differ in their specific mechanisms of action and therapeutic potentials .